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Compound of Interest

Compound Name: GSK3179106

CAS No.: 1884420-19-2

Cat. No.: B8067863

Get Quote

Technical Support Center: GSK3179106
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GSK3179106, a selective RET tyrosine kinase inhibitor. The content focuses on addressing the

characteristic low systemic bioavailability of this compound.

Frequently Asked Questions (FAQs)
Q1: We are observing very low plasma concentrations of GSK3179106 after oral administration

in our animal model. Is this expected?

A1: Yes, this is an expected characteristic of GSK3179106. It was specifically designed as a

"gut-restricted" inhibitor, meaning it is intended to act locally in the gastrointestinal (GI) tract

with minimal absorption into the systemic circulation.[1][2][3] This low systemic exposure is a

key feature of the molecule, aimed at reducing potential systemic side effects for its intended

use in treating conditions like Irritable Bowel Syndrome (IBS).[2][3] In preclinical studies, high

concentrations of GSK3179106 were found in the colon, jejunum, duodenum, and ileum, with

significantly lower concentrations in the plasma.
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Q2: What is the underlying reason for the low bioavailability of GSK3179106?

A2: The low bioavailability of GSK3179106 is primarily attributed to its poor aqueous solubility.

The compound's kinetic chemiluminescent nitrogen detection (CLND) solubility is reported to

be 21 μM, and its solubility in 4-hour fasted state simulated intestinal fluid (FaSSIF) is 0.4

μg/mL. This poor solubility limits its dissolution in the GI tract, which is a prerequisite for

absorption into the bloodstream.

Q3: How does food intake affect the bioavailability of GSK3179106?

A3: First-in-human studies have demonstrated a significant food effect on the absorption of

GSK3179106. Administration with food leads to increased drug exposure. While single doses

in a fasted state result in low and less than dose-proportional bioavailability, repeated dosing

with food shows dose dependency up to 100 mg.

Q4: What formulation strategies can be used to improve the solubility of GSK3179106 for in

vitro or preclinical studies?

A4: For preclinical studies in rats, a formulation of 0.04 mg/mL in a vehicle of 5:95 DMSO/6%

HP-beta-CD at pH 7 has been used to achieve a clear solution for intravenous administration.

For oral administration in animal models, formulating GSK3179106 in vehicles containing

solubilizing agents like DMSO, PEG300, Tween-80, or SBE-β-CD may be considered. General

strategies for improving the bioavailability of poorly soluble drugs that could be explored in a

research setting include solid dispersions, micronization, and lipid-based formulations.

Q5: What is the mechanism of action of GSK3179106?

A5: GSK3179106 is a potent and selective inhibitor of the RET (Rearranged during

transfection) receptor tyrosine kinase. RET signaling is crucial for the development and

maintenance of the enteric nervous system (ENS). By inhibiting RET in the gut, GSK3179106
is thought to normalize neuronal function and alleviate symptoms associated with IBS.
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Issue Potential Cause Troubleshooting Steps

Inconsistent or undetectable

plasma levels of GSK3179106

in preclinical models.

Inherent low bioavailability due

to poor solubility and gut-

restricted design.

- Confirm that the observed

low levels are not due to

analytical errors. - For oral

dosing, consider co-

administration with food to

enhance absorption, mimicking

the known food effect in

humans. - For studies requiring

systemic exposure, consider

alternative routes of

administration such as

intravenous or subcutaneous

injection, although this

deviates from the intended

clinical application.

Difficulty dissolving

GSK3179106 for in vitro

assays.

Poor aqueous solubility.

- Prepare stock solutions in an

appropriate organic solvent

like DMSO. - For cell-based

assays, ensure the final

concentration of the organic

solvent is compatible with the

cells and does not exceed

cytotoxic levels. - The use of

heat and/or sonication can aid

in the dissolution process.

Variability in experimental

results between fasted and fed

animals.

Significant food effect on

absorption.

- Standardize the feeding

schedule of experimental

animals. - For consistency,

conduct experiments in either

a fasted or fed state and report

the conditions clearly. - Be

aware that drug exposure can

be significantly different

between these two states.
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Quantitative Data
Table 1: Solubility of GSK3179106

Parameter Value Source

Kinetic CLND Solubility 21 μM

4h Fasted State Simulated

Intestinal Fluid (FaSSIF)

Solubility

0.4 μg/mL

Table 2: Pharmacokinetic Parameters of GSK3179106 in Male Sprague-Dawley Rats

Parameter
IV Administration

(0.06 mg/kg)

Oral Administration

(10 mg/kg, 7 doses

over 3.5 days)

Source

AUC 102 ng·h/mL Not Reported

Plasma Cmax Not Applicable 40 ng/mL

Colon Tissue

Homogenate Cmax
Not Applicable 3358 ng/mL

Experimental Protocols
Protocol 1: In Vivo Oral Administration in Rats (Colonic Hypersensitivity Model)

This protocol is based on the methodology described for evaluating the in vivo efficacy of

GSK3179106.

Animal Model: Male Sprague-Dawley rats.

Formulation: Prepare a suspension of GSK3179106 suitable for oral gavage. The specific

formulation for the oral efficacy studies was not detailed in the provided search results, but a

typical approach for poorly soluble compounds would involve a vehicle such as 0.5%

methylcellulose or a similar suspending agent.
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Dosing Regimen: Administer GSK3179106 orally at a dose of 10 mg/kg twice daily (BID) for

3.5 days (total of 7 doses).

Pharmacokinetic Sampling: At specified time points after the final dose, collect blood

samples for plasma analysis and tissue samples (colon, jejunum, duodenum, ileum) for

homogenate analysis.

Sample Analysis: Analyze the concentration of GSK3179106 in plasma and tissue

homogenates using a validated analytical method such as LC-MS/MS.

Protocol 2: In Vitro RET Phosphorylation Assay

This protocol is a general representation of a cellular assay to measure the inhibitory activity of

GSK3179106.

Cell Lines: Use a cell line that expresses RET kinase, such as the human thyroid carcinoma

cell line TT, which has a constitutively active RET.

Compound Preparation: Prepare a stock solution of GSK3179106 in DMSO. Serially dilute

the stock solution in cell culture medium to achieve the desired final concentrations.

Cell Treatment: Seed the TT cells in appropriate culture plates and allow them to adhere.

Treat the cells with varying concentrations of GSK3179106 for a specified period.

Cell Lysis: After treatment, wash the cells and lyse them using a suitable lysis buffer

containing protease and phosphatase inhibitors.

Analysis of RET Phosphorylation: Determine the levels of phosphorylated RET (p-RET) and

total RET in the cell lysates using methods such as Western blotting or an enzyme-linked

immunosorbent assay (ELISA) with specific antibodies against p-RET and total RET.

Data Analysis: Quantify the band intensities (for Western blot) or absorbance/fluorescence

(for ELISA) and calculate the IC50 value, which represents the concentration of

GSK3179106 that inhibits RET phosphorylation by 50%. GSK3179106 has a reported

cellular IC50 of 11 nM for inhibiting RET phosphorylation in TT cells.
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Caption: RET signaling pathway and the inhibitory action of GSK3179106.
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Caption: Workflow for preclinical evaluation of GSK3179106.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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